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Compound of Interest

Compound Name: 3'-Bromo-4'-fluoroacetophenone

Cat. No.: B085946

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for 3'-Bromo-4'-fluoroacetophenone (CAS No. 1007-15-4), including detailed operational and
disposal plans to ensure laboratory safety and procedural correctness.

Chemical Identifier and Properties

Property Value Reference

1-(3-bromo-4-
IUPAC Name [1]
fluorophenyl)ethan-1-one

1-Acetyl-3-bromo-4-

Synonyms fluorobenzene, 4'-Fluoro-3'- [2][3]
bromoacetophenone

Molecular Formula C8H6BrFO [1][2]14]

Molecular Weight 217.04 g/mol [4]
White to pale cream crystals or

Appearance [11[3]
powder

Melting Point 51.0-57.0 °C [1]

Boiling Point 230 °C [3]

Flash Point >230 °F (>110 °C) [3][5]
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Hazard Identification and Classification

3'-Bromo-4'-fluoroacetophenone is classified as a hazardous substance. All personnel

handling this chemical must be fully aware of its potential risks.[2]

e GHS Hazard Statements:

o H315: Causes skin irritation.[2][3][6]

o H319: Causes serious eye irritation.[2][3][6]

o H335: May cause respiratory irritation.[2][3][6]

e GHS Pictogram: GHSO07 (Exclamation Mark)[2]

» Signal Word: Warning[2][3][6]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3'-Bromo-4'-

fluoroacetophenone to minimize exposure and ensure personal safety.

Equipment

Specification

Rationale

Eye Protection

Chemical safety goggles or

face shield.

Protects against splashes and
dust, preventing serious eye
irritation.[6][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact and

subsequent irritation.[6]

Respiratory Protection

NIOSH-approved respirator
with appropriate cartridges for
organic vapors and
particulates (e.g., N95 dust

mask).

Required when handling
outside of a fume hood or
when dust/vapors may be

generated.[5]

Protective Clothing

Laboratory coat, long pants,

and closed-toe shoes.

Prevents accidental skin
contact with the body.[3][6]
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Experimental Protocol: Step-by-Step Handling
Procedure

Adherence to a strict experimental protocol is crucial for the safe handling of this compound.
1. Preparation and Precautionary Measures:

e Ensure that a Safety Data Sheet (SDS) for 3'-Bromo-4'-fluoroacetophenone is readily
accessible.[1][2][4][6]

» Verify that an eyewash station and safety shower are in close proximity and operational.[7]
o Work in a well-ventilated area, preferably within a chemical fume hood.[2][3][7]
e Avoid breathing dust, fumes, or vapors.[3][6]

e Wash hands thoroughly after handling the substance.[2][6]

2. Handling the Chemical:

* Wear the appropriate PPE as specified in the table above.[6]

o Carefully open the container to prevent the dispersal of dust.

» Weigh the required amount of the compound in a fume hood.

e Avoid contact with skin and eyes.[3]

o Keep the container tightly closed when not in use.[3][7]

3. Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7]
o Keep away from incompatible substances such as strong oxidizing agents.

e The storage area should be locked.[3][6]
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Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are critical in the event of exposure.

Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if you feel unwell.[3][6]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . .
clothing and wash it before reuse. If skin

irritation occurs, seek medical attention.[3][6]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists,

seek medical attention.[3][6]

Do NOT induce vomiting. Rinse mouth with

Ingestion ] ) ] )
water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 3'-Bromo-4'-fluoroacetophenone and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Chemical Disposal:

o Dispose of the chemical waste through a licensed and approved waste disposal facility.[3]

[6]
o Do not dispose of it down the drain or with household waste.

o The disposal method must be in accordance with all applicable federal, state, and local
regulations.[3][6]

o Contaminated Container Disposal:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.benchchem.com/product/b085946?utm_src=pdf-body
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.echemi.com/produce/pr2411141627-3-bromo-4-fluoroacetophenone.html
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Empty containers should be treated as hazardous waste.

o Do not reuse empty containers.

o Dispose of containers in the same manner as the chemical waste.[3]
Diagram of the Handling Workflow for 3'-Bromo-4'-fluoroacetophenone

A flowchart outlining the key stages for the safe handling and disposal of 3'-Bromo-4'-
fluoroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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